CERIN ACETATE
CERIN ACETATE
Brand Name:
Vulcanchem
CAS No.:
17947-01-2
VCID:
VC0100153
InChI:
InChI=1S/C32H52O3/c1-20-26(34)22(35-21(2)33)18-24-29(20,6)11-10-23-30(24,7)15-17-32(9)25-19-27(3,4)12-13-28(25,5)14-16-31(23,32)8/h20,22-25H,10-19H2,1-9H3/t20-,22+,23-,24+,25+,28+,29+,30+,31+,32-/m0/s1
SMILES:
CC1C(=O)C(CC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)C)C)C)C)C)OC(=O)C
Molecular Formula:
C32H52O3
Molecular Weight:
484.8 g/mol
CERIN ACETATE
CAS No.: 17947-01-2
Main Products
VCID: VC0100153
Molecular Formula: C32H52O3
Molecular Weight: 484.8 g/mol
| CAS No. | 17947-01-2 |
|---|---|
| Product Name | CERIN ACETATE |
| Molecular Formula | C32H52O3 |
| Molecular Weight | 484.8 g/mol |
| IUPAC Name | [(2R,4R,4aS,6aS,6aS,6bR,8aR,12aR,14aS,14bS)-4,4a,6a,6b,8a,11,11,14a-octamethyl-3-oxo-2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-2-yl] acetate |
| Standard InChI | InChI=1S/C32H52O3/c1-20-26(34)22(35-21(2)33)18-24-29(20,6)11-10-23-30(24,7)15-17-32(9)25-19-27(3,4)12-13-28(25,5)14-16-31(23,32)8/h20,22-25H,10-19H2,1-9H3/t20-,22+,23-,24+,25+,28+,29+,30+,31+,32-/m0/s1 |
| Standard InChIKey | BSEZSGNYRAQMJE-JPIIRPDFSA-N |
| Isomeric SMILES | C[C@H]1C(=O)[C@@H](C[C@@H]2[C@@]1(CC[C@H]3[C@]2(CC[C@@]4([C@@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C)C)C)C)C)OC(=O)C |
| SMILES | CC1C(=O)C(CC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)C)C)C)C)C)OC(=O)C |
| Canonical SMILES | CC1C(=O)C(CC2C1(CCC3C2(CCC4(C3(CCC5(C4CC(CC5)(C)C)C)C)C)C)C)OC(=O)C |
| Synonyms | CERIN ACETATE |
| PubChem Compound | 14465798 |
| Last Modified | Nov 11 2021 |
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